inhibitors

  • 2-(4-(piperidin-3-yl)phenyl)-2H-indazole-7-carboxamide
    • Cat. No.:
    • B1663758
    • CAS No.:
    • 1038915-75-1
    • Molecular Formula:
    • C19H20N4O
    • Molecular Weight:
    • 320.4 g/mol
    Description
    2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide is a member of the class of indazoles that is 2H-indazole substituted by 4-(piperidin-3-yl)phenyl and aminocarbonyl groups at positions 2 and 7, respectivel...
  • PD 123319
    • Cat. No.:
    • B1663605
    • CAS No.:
    • 130663-39-7
    • Molecular Formula:
    • C31H32N4O3
    • Molecular Weight:
    • 508.6 g/mol
    Description
    1-[[4-(dimethylamino)-3-methylphenyl]methyl]-5-(1-oxo-2,2-diphenylethyl)-6,7-dihydro-4H-imidazo[4,5-c]pyridine-6-carboxylic acid is a diarylmethane.
  • 3-MPPI
    • Cat. No.:
    • B1663671
    • CAS No.:
    • 133399-65-2
    • Molecular Formula:
    • C23H25N5O3
    • Molecular Weight:
    • 419.5 g/mol
    Description
    Very potent ligand for α1 sites (Ki for displacement of prazosin = 0.2 nM). Displays different binding properties for each α1 subtype (pKi values are 8.74, 9.44 and 9.57 for α1B, α1D and α1A adrenoceptors respec...
  • (E)-8-(3,4-Dimethoxystyryl)-7-methyl-1,3-dipropylxanthi...
    • Cat. No.:
    • B1663251
    • CAS No.:
    • 141807-96-7
    • Molecular Formula:
    • C22H28N4O4
    • Molecular Weight:
    • 412.5 g/mol
    Description
    Selective adenosine A2A receptor antagonist with anticataleptic activity;  High Quality Biochemicals for Research Uses
  • Tenofovir hydrate
    • Cat. No.:
    • B1662510
    • CAS No.:
    • 206184-49-8
    • Molecular Formula:
    • C9H16N5O5P
    • Molecular Weight:
    • 305.23 g/mol
    Description
    Tenofovir hydrate is a hydrate that is the monohydrate form of anhydrous tenovir. It has a role as an antiviral drug and a HIV-1 reverse transcriptase inhibitor. It contains a tenofovir (anhydrous)....
  • Solifenacin
    • Cat. No.:
    • B1663824
    • CAS No.:
    • 242478-37-1
    • Molecular Formula:
    • C23H26N2O2
    • Molecular Weight:
    • 362.5 g/mol
    Description
    Solifenacin is a member of isoquinolines.
    Solifenacin is a competitive muscarinic receptor antagonist indicated to treat an overactive bladder with urinary incontinence, urgency, and frequency. It has a long ...
  • Androstenediol 17-acetate
    • Cat. No.:
    • B1662739
    • CAS No.:
    • 5937-72-4
    • Molecular Formula:
    • C21H32O3
    • Molecular Weight:
    • 332.5 g/mol
    Description
    Androstenediol 17-acetate is a synthetic anabolic-androgenic steroid and an androgen ester.
  • Guvacoline hydrochloride
    • Cat. No.:
    • B1663003
    • CAS No.:
    • 6197-39-3
    • Molecular Formula:
    • C7H12ClNO2
    • Molecular Weight:
    • 177.63 g/mol
    Description
    Guvacine is a GABA uptake inhibitor. Guvacine competitively inhibits GABA uptake (IC50 = 10 μM;  Ki = 14 μM) in rat hippocampal brain slices.
  • Asperlicin C
    • Cat. No.:
    • B1663380
    • CAS No.:
    • 93413-06-0
    • Molecular Formula:
    • C25H18N4O2
    • Molecular Weight:
    • 406.4 g/mol
    Description
    Asperlicin C is a member of the class of asperlicins in which the core 6,7-dihydroquinazolino[3,2-a][1,4]benzodiazepine-5,13-dione skeleton is substituted at the 7 pro-S position by an indol-3-ylmethyl group. It...
  • 4-(4-Methoxy-1h-Pyrrolo[2,3-B]pyridin-3-Yl)pyrimidin-2-...
    • Cat. No.:
    • B1663161
    • CAS No.:
    • 954143-48-7
    • Molecular Formula:
    • C12H11N5O
    • Molecular Weight:
    • 241.25 g/mol
    Description
    Potent cell-permeable, ATP site-targeting inhibitor of CDKs;  High Quality Biochemicals for Research Uses